Cas no 123066-63-7 (1-(4-nitrophenyl)-3,5-di(trifluoromethyl)-1h-pyrazole)

• Product Name: 1-(4-nitrophenyl)-3,5-di(trifluoromethyl)-1h-pyrazole
• CAS No: 123066-63-7
• MF: C₁₁H₅F₆N₃O₂
• MW: 325.166723012924
• MDL: MFCD00220956
• CID: 896258
• PubChem ID: 2781579
• Update Time: 2025-10-31

1-(4-nitrophenyl)-3,5-di(trifluoromethyl)-1h-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(4-nitrophenyl)-3,5-di(trifluoromethyl)-1h-pyrazole
• 1-(4-Nitrophenyl)-3,5-bis(trifluoroMethyl)-1H-pyrazole
• 123066-63-7
• SCHEMBL5212572
• SY244468
• MFCD00220956
• 1-(4-nitrophenyl)-3,5-bis(trifluoromethyl)pyrazole
• F31326
• CS-0357874

• MDL： MFCD00220956
• Inchi： 1S/C11H5F6N3O2/c12-10(13,14)8-5-9(11(15,16)17)19(18-8)6-1-3-7(4-2-6)20(21)22/h1-5H
• InChI Key： XEFXXMHTSAVUEF-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(F)(F)F)=NN1C1C=CC(=CC=1)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 325.02900
• Monoisotopic Mass: 325.02859538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 63.64000
• LogP: 4.34130

1-(4-nitrophenyl)-3,5-di(trifluoromethyl)-1h-pyrazole Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Additional information on 1-(4-nitrophenyl)-3,5-di(trifluoromethyl)-1h-pyrazole

Recent Advances in the Study of 1-(4-Nitrophenyl)-3,5-di(trifluoromethyl)-1H-pyrazole (CAS: 123066-63-7)

The compound 1-(4-nitrophenyl)-3,5-di(trifluoromethyl)-1H-pyrazole (CAS: 123066-63-7) has garnered significant attention in recent years due to its unique chemical properties and potential applications in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its nitro and trifluoromethyl substituents, exhibits remarkable stability and reactivity, making it a valuable scaffold for drug discovery and development. Recent studies have explored its synthesis, structural modifications, and biological activities, shedding light on its potential as a therapeutic agent or a key intermediate in medicinal chemistry.

One of the most notable advancements in the study of this compound is its role as a precursor in the synthesis of novel bioactive molecules. Researchers have successfully utilized 1-(4-nitrophenyl)-3,5-di(trifluoromethyl)-1H-pyrazole to develop derivatives with enhanced pharmacological properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that modifications at the pyrazole ring could significantly improve the compound's binding affinity to specific enzyme targets, such as cyclooxygenase-2 (COX-2), which is implicated in inflammatory diseases. The study highlighted the compound's potential as a lead structure for anti-inflammatory drug development.

In addition to its pharmacological applications, 1-(4-nitrophenyl)-3,5-di(trifluoromethyl)-1H-pyrazole has also been investigated for its utility in agrochemical research. A recent report in Pest Management Science revealed that derivatives of this compound exhibit potent herbicidal and fungicidal activities. The trifluoromethyl groups, in particular, were found to enhance the compound's lipophilicity and membrane permeability, thereby improving its efficacy against target pests. These findings open new avenues for the design of environmentally friendly agrochemicals with reduced off-target effects.

Another area of interest is the compound's potential in materials science. Due to its electron-withdrawing nitro and trifluoromethyl groups, 1-(4-nitrophenyl)-3,5-di(trifluoromethyl)-1H-pyrazole has been explored as a building block for organic electronic materials. A 2022 study in Advanced Materials demonstrated that the compound could be incorporated into conjugated polymers to enhance their electron-transport properties, making them suitable for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. This interdisciplinary application underscores the versatility of the compound beyond traditional pharmaceutical uses.

Despite these promising developments, challenges remain in the large-scale synthesis and optimization of 1-(4-nitrophenyl)-3,5-di(trifluoromethyl)-1H-pyrazole. Recent efforts have focused on improving synthetic routes to increase yield and reduce costs. For example, a 2023 patent application disclosed a novel catalytic method for the efficient preparation of the compound, which could facilitate its broader adoption in industrial and academic settings. Additionally, ongoing research aims to elucidate the compound's mechanism of action in various biological systems, which is critical for its further development as a therapeutic or agrochemical agent.

In conclusion, 1-(4-nitrophenyl)-3,5-di(trifluoromethyl)-1H-pyrazole (CAS: 123066-63-7) represents a versatile and promising compound with applications spanning pharmaceuticals, agrochemicals, and materials science. Recent studies have highlighted its potential as a scaffold for drug discovery, a candidate for pest control, and a component in advanced materials. As research continues to uncover new properties and applications, this compound is poised to play an increasingly important role in the chemical biology and pharmaceutical industries. Future work should focus on addressing synthetic challenges and expanding its utility in diverse fields.